Cas no 49848-04-6 (Prorenone)

• Product Name: Prorenone
• CAS No: 49848-04-6
• MF: C₂₃H₃₀O₃
• MW: 354.482507228851
• CID: 932868
• Update Time: 2023-08-02

Prorenone Chemical and Physical Properties

Names and Identifiers

• prorenone
• RRHHMFQGHCFGMH-LAPLKBAYSA-N
• Q15708274
• Prorenone

• Inchi： 1S/C23H30O3/c1-21-7-3-13(24)11-18(21)14-12-15(14)20-16(21)4-8-22(2)17(20)5-9-23(22)10-6-19(25)26-23/h11,14-17,20H,3-10,12H2,1-2H3/t14-,15+,16-,17-,20+,21+,22-,23+/m0/s1
• InChI Key： RRHHMFQGHCFGMH-LAPLKBAYSA-N
• SMILES： O1C(CC[C@]21CC[C@@H]1[C@]2(C)CC[C@@H]2[C@@]3(C)CCC(C=C3[C@H]3C[C@H]3[C@@H]12)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 753
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4